Cas no 4597-21-1 (1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde)

• Product Name: 1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde
• CAS No: 4597-21-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00600565
• CID: 853600
• PubChem ID: 4064883
• Update Time: 2025-06-07

1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde
• 1H-BENZO[D]IMIDAZOLE-5-CARBOXALDEHYDE,1,2-DIMETHYL-
• 1,2-dimethyl-1H-benzoimidazole-5-carbaldehyde
• 1,2-Dimethyl-5-formylbenzimidazol
• AC1N3HMS
• AK-75987
• 1,2-Dimethyl-5-benzimidazolecarboxaldehyde
• 1H-Benzimidazole-5-carboxaldehyde,1,2-dimethyl-(9CI)
• DTXSID00398939
• MFCD00600565
• 1,2-dimethylbenzimidazole-5-carbaldehyde
• 4597-21-1
• Z1216813867
• 1,2-dimethyl-1H-1,3-benzodiazole-5-carbaldehyde
• AKOS001584709
• 1,2-DIMETHYL-1,3-BENZODIAZOLE-5-CARBALDEHYDE
• DS-15948
• CS-0161865
• 1,2-Dimethyl-1H-benzimidazole-5-carbaldehyde
• AH-034/32465054
• EN300-24801901
• C75237

• MDL： MFCD00600565
• Inchi： 1S/C10H10N2O/c1-7-11-9-5-8(6-13)3-4-10(9)12(7)2/h3-6H,1-2H3
• InChI Key： MIMWZYHIBUZARG-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)N=C(C)N2C

Computed Properties

• Exact Mass: 174.079
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Color/Form: NA
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90-91 ºC
• Flash Point: 264.8±30.1 °C
• Solubility: Very slightly soluble (0.61 g/l) (25 º C),

1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C(BD220630)

Additional information on 1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde

Introduction to 1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde (CAS No. 4597-21-1)

1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde, with the chemical formula C₁₁H₉N₂O and CAS number 4597-21-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole class, a scaffold widely recognized for its biological activity and versatility in drug design. The presence of a formyl group at the 5-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a potential precursor for various bioactive molecules.

The benzo[d]imidazole core is a privileged structure in medicinal chemistry, exhibiting a broad spectrum of pharmacological activities. These include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural motif is characterized by a fused benzene ring and an imidazole ring, which provides a unique electronic and steric environment conducive to interactions with biological targets. In particular, the 1,2-dimethyl substitution at the 1-position of the imidazole ring modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

In recent years, 1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde has been extensively studied for its role as a key intermediate in the synthesis of more complex pharmacophores. The formyl group (aldehyde functionality) at the 5-position serves as a versatile handle for further derivatization through condensation reactions with various nucleophiles. This reactivity has been exploited in the development of novel inhibitors targeting enzymes involved in cancer progression and inflammatory diseases. For instance, derivatives of this compound have shown promise in inhibiting kinases and proteases that play critical roles in signal transduction pathways.

One of the most compelling aspects of 1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde is its utility in generating libraries of compounds for high-throughput screening (HTS). The scaffold's inherent flexibility allows for rapid structural diversification while maintaining core pharmacological properties. This has led to several reports in the literature describing its application in fragment-based drug discovery programs. Researchers have leveraged this compound to identify novel leads with improved efficacy and reduced toxicity compared to existing therapeutic agents.

The synthesis of 1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the formyl group at the 5-position. Advances in catalytic methods have further streamlined these processes, enabling higher yields and cleaner reaction profiles. These improvements are crucial for large-scale production required for preclinical studies and commercial applications.

From a computational chemistry perspective, 1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding modes with enzymes such as kinases and proteases. These studies have not only helped rationalize its observed biological activity but also guided the design of next-generation analogs with enhanced potency and selectivity.

The pharmaceutical industry has shown particular interest in benzo[d]imidazole derivatives, recognizing their potential as therapeutic agents. Several clinical trials have been initiated or are ongoing to evaluate the efficacy of compounds derived from this scaffold in treating conditions ranging from cancer to autoimmune diseases. The success of these trials would further validate the importance of intermediates like 1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde in drug development pipelines.

In conclusion,1,2-Dimethyl-1H-benzo[d]imidazole-5-carbaldehyde represents a structurally intriguing and biologically relevant compound with significant implications for medicinal chemistry. Its role as a key intermediate and its potential as a precursor for bioactive molecules underscore its importance in ongoing research efforts. As synthetic methodologies continue to evolve and computational tools become more sophisticated,benzo[d]imidazole derivatives will undoubtedly remain at the forefront of drug discovery initiatives aimed at addressing unmet medical needs.